Cas no 114438-75-4 ((2R)-2-bromo-Butanoic acid methyl ester)

• Product Name: (2R)-2-bromo-Butanoic acid methyl ester
• CAS No: 114438-75-4
• MF: C₅H₉BrO₂
• MW: 181.028
• MDL: MFCD20622163
• CID: 4554052
• PubChem ID: 7000150
• Update Time: 2025-10-30

(2R)-2-bromo-Butanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (2R)-2-bromo-Butanoic acid methyl ester
• 114438-75-4
• MFCD20622163
• Methyl (R)-2-bromobutanoate
• (r)-2-bromo-butyric acid methyl ester
• methyl (2R)-2-bromanylbutanoate
• methyl-(R)-2-bromobutyrate
• AKOS037645855
• D86786
• (2R)-2-bromobutanoic acid methyl ester
• AS-64257
• SCHEMBL2326753
• UFQQDNMQADCHGH-SCSAIBSYSA-N
• methyl (2R)-2-bromobutanoate
• A821075

• MDL： MFCD20622163
• Inchi： InChI=1S/C5H9BrO2/c1-3-4(6)5(7)8-2/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： UFQQDNMQADCHGH-SCSAIBSYSA-N
• SMILES： C([C@@H](CC)Br)(=O)OC

Computed Properties

• Exact Mass: 179.97859g/mol
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2R)-2-bromo-Butanoic acid methyl ester

Compound CAS No. 114438-75-4: (2R)-2-bromo-Butanoic acid methyl ester

The compound with CAS No. 114438-75-4, commonly referred to as (2R)-2-bromo-Butanoic acid methyl ester, is a significant molecule in the field of organic chemistry. This compound is a brominated derivative of butanoic acid, with the bromine atom attached to the second carbon in an R configuration. The methyl ester group further enhances its reactivity and makes it a versatile building block in various chemical reactions.

Structure and Properties: The molecular structure of (2R)-2-bromo-Butanoic acid methyl ester consists of a four-carbon chain with a bromine atom at the second position and a methyl ester group at the terminal end. This configuration imparts unique physical and chemical properties to the compound. It has a molecular weight of approximately 167.06 g/mol and is typically a colorless liquid under standard conditions.

Synthesis and Applications: The synthesis of (2R)-2-bromo-Butanoic acid methyl ester involves several methods, including alkylation and substitution reactions. One common approach is the treatment of butanoic acid methyl ester with a brominating agent under controlled conditions to achieve the desired stereochemistry. This compound is widely used in organic synthesis as an intermediate for preparing more complex molecules, such as pharmaceutical agents and agrochemicals.

Recent Research Developments: Recent studies have highlighted the role of (2R)-2-bromo-Butanoic acid methyl ester in asymmetric synthesis, particularly in the construction of chiral centers. Researchers have employed this compound in enantioselective reactions to synthesize bioactive compounds with high enantiomeric excess. For instance, its use in the preparation of β-amino acids has shown promise in drug discovery.

Safety and Handling: While handling (2R)-2-bromo-Butanoic acid methyl ester, it is essential to follow standard laboratory safety protocols due to its potential toxicity and flammability. Proper ventilation, personal protective equipment, and spill control measures should be implemented to ensure safe usage.

In conclusion, (2R)-2-bromo-Butanoic acid methyl ester (CAS No. 114438-75-4) is a valuable compound in organic chemistry, offering diverse applications across various industries. Its unique structure and reactivity make it an indispensable tool for researchers and chemists alike.